Cas no 1806275-29-5 (Benzenesulfonamide, 2,5-dichloro-4-(difluoromethoxy)-)

• Product Name: Benzenesulfonamide, 2,5-dichloro-4-(difluoromethoxy)-
• CAS No: 1806275-29-5
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 5796096
• PubChem ID: 119021986
• Update Time: 2025-09-19

Benzenesulfonamide, 2,5-dichloro-4-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-dichloro-4-(difluoromethoxy)-

• Inchi： 1S/C7H5Cl2F2NO3S/c8-3-2-6(16(12,13)14)4(9)1-5(3)15-7(10)11/h1-2,7H,(H2,12,13,14)
• InChI Key： QBDLHEYVCHEDFZ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Cl)=C(OC(F)F)C=C1Cl

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 409.3±55.0 °C(Predicted)
• pka: 9.24±0.60(Predicted)

Additional information on Benzenesulfonamide, 2,5-dichloro-4-(difluoromethoxy)-

Recent Advances in the Study of Benzenesulfonamide, 2,5-dichloro-4-(difluoromethoxy)- (CAS: 1806275-29-5)

Benzenesulfonamide derivatives have garnered significant attention in the field of medicinal chemistry due to their diverse pharmacological activities. Among these, the compound 2,5-dichloro-4-(difluoromethoxy)benzenesulfonamide (CAS: 1806275-29-5) has emerged as a promising candidate for further investigation. Recent studies have explored its potential applications in drug development, particularly in the areas of enzyme inhibition and antimicrobial activity. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, therapeutic potential, and future research directions.

The synthesis and characterization of 2,5-dichloro-4-(difluoromethoxy)benzenesulfonamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. Additionally, computational modeling studies have provided valuable insights into its molecular interactions, particularly with target enzymes such as carbonic anhydrases. These studies suggest that the compound exhibits high binding affinity, making it a potential lead for the development of novel enzyme inhibitors.

In vitro and in vivo studies have further elucidated the pharmacological properties of 2,5-dichloro-4-(difluoromethoxy)benzenesulfonamide. Preliminary results indicate significant inhibitory activity against bacterial and fungal pathogens, highlighting its potential as an antimicrobial agent. Moreover, its low cytotoxicity profile in mammalian cell lines suggests a favorable safety profile for therapeutic applications. Researchers are now focusing on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and efficacy.

The therapeutic potential of 2,5-dichloro-4-(difluoromethoxy)benzenesulfonamide extends beyond antimicrobial activity. Recent investigations have explored its role in modulating inflammatory pathways, with promising results in preclinical models of inflammatory diseases. These findings open new avenues for the development of anti-inflammatory drugs based on this chemical scaffold. Future research will likely focus on structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity.

In conclusion, 2,5-dichloro-4-(difluoromethoxy)benzenesulfonamide (CAS: 1806275-29-5) represents a versatile compound with significant potential in drug discovery. Its unique chemical structure and broad pharmacological activities make it a valuable subject for further research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical testing will be essential to fully realize its therapeutic applications. This research brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this promising compound.